1-(butylsulfonyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: 1-butylsulfonyl-4-(2-phenylethyl)piperazine
• InChI: InChI=1S/C16H26N2O2S/c1-2-3-15-21(19,20)18-13-11-17(12-14-18)10-9-16-7-5-4-6-8-16/h4-8H,2-3,9-15H2,1H3
• InChI Key: IANSBLAVWUSRNU-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCN(CC1)CCC2=CC=CC=C2
• Molecular Formula: C16H26N2O2S
• Molecular Weight: 310.5 g/mol

Description

1-(Butylsulfonyl)-4-(2-phenylethyl)piperazine, also known as BPP, is a chemical compound that belongs to the class of piperazine derivatives. It is a synthetic compound that has been extensively studied for its potential applications in various scientific research fields.

Scientific Research Applications

1-(butylsulfonyl)-4-(2-phenylethyl)piperazine has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been shown to modulate the activity of serotonin and dopamine receptors, which are involved in the regulation of mood, behavior, and cognition. In pharmacology, this compound has been investigated for its potential as a drug candidate for the treatment of various disorders, such as anxiety, depression, and schizophrenia. In toxicology, this compound has been used as a tool to study the mechanisms of drug-induced toxicity and to evaluate the safety of new drugs.

Mechanism of Action

The mechanism of action of 1-(butylsulfonyl)-4-(2-phenylethyl)piperazine involves the modulation of neurotransmitter receptors, such as serotonin and dopamine receptors. This compound acts as a partial agonist or antagonist of these receptors, depending on the specific receptor subtype and the concentration of this compound. The binding of this compound to these receptors results in the modulation of downstream signaling pathways, which can affect various cellular processes, such as neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific experimental conditions and the concentration of this compound. In vitro studies have demonstrated that this compound can modulate the activity of various enzymes, such as monoamine oxidase and acetylcholinesterase, which are involved in the metabolism of neurotransmitters. This compound has also been shown to affect the expression of various genes, such as those involved in the regulation of cell cycle, apoptosis, and inflammation. In vivo studies have demonstrated that this compound can affect various physiological processes, such as locomotor activity, anxiety-like behavior, and cognitive function.

Advantages and Limitations for Lab Experiments

1-(butylsulfonyl)-4-(2-phenylethyl)piperazine has several advantages and limitations for lab experiments. One advantage is that this compound is a well-characterized compound that has been extensively studied in various experimental systems. This means that there is a wealth of literature available on the synthesis, properties, and biological effects of this compound, which can facilitate experimental design and interpretation. Another advantage is that this compound is a relatively simple compound that can be easily synthesized in large quantities, which makes it suitable for high-throughput screening and other large-scale experiments. One limitation is that this compound has relatively low selectivity for specific receptor subtypes, which can make it difficult to interpret the results of experiments that involve multiple receptor subtypes. Another limitation is that this compound can have complex and dose-dependent effects on cellular processes, which can make it difficult to establish clear cause-and-effect relationships.

Future Directions

There are several future directions for research on 1-(butylsulfonyl)-4-(2-phenylethyl)piperazine. One direction is to investigate the potential of this compound as a drug candidate for the treatment of various disorders, such as anxiety, depression, and schizophrenia. This will require further studies to establish the pharmacokinetics, pharmacodynamics, and safety of this compound in animal and human models. Another direction is to investigate the potential of this compound as a tool for studying the mechanisms of drug-induced toxicity and for evaluating the safety of new drugs. This will require further studies to establish the dose-response relationships and the molecular mechanisms of this compound-induced toxicity. Another direction is to investigate the potential of this compound as a tool for studying the molecular mechanisms of various cellular processes, such as neurotransmitter release, ion channel activity, and gene expression. This will require further studies to establish the specificity and selectivity of this compound for specific molecular targets.

Synthesis Methods

The synthesis of 1-(butylsulfonyl)-4-(2-phenylethyl)piperazine involves the reaction of 1-butanesulfonyl chloride with 4-(2-phenylethyl)piperazine in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to obtain the final product. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and the amount of reactants.